Cas no 315678-15-0 (3-Ethoxy-6,7-dimethoxy-phthalide)

• Product Name: 3-Ethoxy-6,7-dimethoxy-phthalide
• CAS No: 315678-15-0
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• MDL: MFCD00822907
• CID: 2948638
• PubChem ID: 2848754
• Update Time: 2025-06-15

3-Ethoxy-6,7-dimethoxy-phthalide Chemical and Physical Properties

Names and Identifiers

• Z234875106
• STK723306
• 3-ethoxy-6,7-dimethoxy-3H-2-benzofuran-1-one
• 3-Ethoxy-6,7-dimethoxyisobenzofuran-1(3H)-one
• 3-ethoxy-6,7-dimethoxy-1(3H)-isobenzofuranone
• MFCD00822907
• AKOS001377256
• AKOS021994796
• Oprea1_454169
• 3-ethoxy-6,7-dimethoxy-2-benzofuran-1(3H)-one
• AG-205/36410040
• SR-01000459162-1
• SR-01000459162
• 315678-15-0
• 3-Ethoxy-6,7-dimethoxy-phthalide

• MDL： MFCD00822907
• Inchi： 1S/C12H14O5/c1-4-16-12-7-5-6-8(14-2)10(15-3)9(7)11(13)17-12/h5-6,12H,4H2,1-3H3
• InChI Key： NYDJHDGSNJNFFF-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C=CC=2C1OCC)OC)OC)=O

Computed Properties

• Exact Mass: 238.08412354Da
• Monoisotopic Mass: 238.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 3-Ethoxy-6,7-dimethoxy-phthalide

3-Ethoxy-6,7-dimethoxy-phthalide (CAS No. 315678-15-0): A Comprehensive Overview of Its Properties and Applications

3-Ethoxy-6,7-dimethoxy-phthalide (CAS No. 315678-15-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance industries. This phthalide derivative is characterized by its unique molecular structure, featuring ethoxy and dimethoxy functional groups, which contribute to its diverse reactivity and applications. The compound's CAS number 315678-15-0 serves as a critical identifier for researchers and manufacturers seeking high-purity standards.

In recent years, the demand for 3-Ethoxy-6,7-dimethoxy-phthalide has surged due to its potential role in synthetic intermediates for bioactive molecules. Researchers are particularly interested in its antioxidant and anti-inflammatory properties, which align with the growing trend of natural product-inspired drug discovery. This compound is often discussed in forums and scientific literature alongside keywords like "phthalide synthesis", "ethoxy-dimethoxy derivatives", and "CAS 315678-15-0 applications", reflecting its relevance in modern chemistry.

The synthesis of 3-Ethoxy-6,7-dimethoxy-phthalide typically involves multi-step organic reactions, including etherification and oxidation processes. Its solubility in organic solvents and thermal stability make it a versatile candidate for fine chemical production. Notably, the compound's low toxicity profile has been highlighted in preliminary studies, making it a safer alternative for industrial use compared to more hazardous analogs. This aligns with the green chemistry movement, a hot topic among environmentally conscious researchers.

From an SEO perspective, users frequently search for "3-Ethoxy-6,7-dimethoxy-phthalide uses", "buy CAS 315678-15-0", and "phthalide derivatives in medicine". These queries underscore the need for detailed, accessible information about this compound. Additionally, the rise of AI-driven drug discovery has sparked interest in computational studies of 3-Ethoxy-6,7-dimethoxy-phthalide, particularly its molecular docking potential with therapeutic targets.

In the fragrance industry, 3-Ethoxy-6,7-dimethoxy-phthalide is valued for its woody and herbal notes, often incorporated into luxury perfumes and aroma chemicals. Its stable odor profile and low volatility make it a preferred choice for long-lasting formulations. This application ties into the broader trend of sustainable fragrance development, where synthetic compounds like this phthalide derivative offer eco-friendly alternatives to rare natural extracts.

Quality control is paramount for CAS No. 315678-15-0, with analytical techniques such as HPLC and GC-MS ensuring purity levels exceed 98%. Suppliers often emphasize batch-to-batch consistency, a key concern for industrial buyers. The compound's spectral data (e.g., NMR and IR spectra) are widely shared in academic databases, facilitating its identification and characterization.

Looking ahead, 3-Ethoxy-6,7-dimethoxy-phthalide is poised to play a pivotal role in material science, particularly in polymer additives and UV stabilizers. Its electron-rich aromatic system enables interactions with other functional materials, a property explored in nanotechnology research. As the scientific community continues to investigate its potential, this compound remains a compelling subject for both applied and theoretical chemistry.